2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C14H14N6OS2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H14N6OS2/c1-9-2-4-10(5-3-9)12-18-19-14(20(12)15)23-8-11(21)17-13-16-6-7-22-13/h2-7H,8,15H2,1H3,(H,16,17,21)
• InChI Key: FLYHOIJECKGMRG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=NC=CS3

Description

2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community. It is a thiazole derivative that exhibits potential biological activities, making it a promising candidate for medicinal chemistry research.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, it is believed to exert its biological activities through the inhibition of enzymes and receptors involved in various cellular processes. For example, it has been shown to inhibit the growth of fungi by targeting the ergosterol biosynthesis pathway. It has also been reported to inhibit bacterial growth by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been shown to have significant biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines, suggesting that it has potential as an anti-inflammatory agent. In addition, it has been shown to have antioxidant activity, which may contribute to its antitumor properties.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is its broad-spectrum activity against various microorganisms. This makes it a useful tool in microbiology research. However, one of the limitations is that it may exhibit cytotoxicity at high concentrations, which may limit its use in cell-based assays.

Future Directions

There are several future directions for research on 2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One area of interest is its potential as an antitumor agent. Further studies are needed to investigate its mechanism of action and efficacy in vivo. Another area of interest is its potential as an antidiabetic agent. Studies are needed to determine its effect on glucose metabolism and insulin sensitivity. Additionally, studies are needed to investigate its potential as an immunomodulatory agent and its effect on the immune system.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves the reaction of 4-methylphenyl hydrazine with carbon disulfide, followed by cyclization with chloroacetic acid. The resulting intermediate is then treated with thiosemicarbazide to yield the final product. This method has been optimized to achieve a high yield of 2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide with good purity.

Scientific Research Applications

2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been extensively studied for its biological activities. It has been reported to exhibit antifungal, antibacterial, antitumor, and anti-inflammatory properties. In addition, it has been shown to have potential as an antidiabetic agent and as a modulator of the immune system. These properties make it a promising candidate for drug development.